Cas no 104516-56-5 (4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one)
104516-56-5 structure
Product Name:4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one
CAS No:104516-56-5
MF:C10H9NO2
MW:175.183962583542
CID:1143883
PubChem ID:135574471
Update Time:2025-04-20
4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one
- 4-(5-methyl-3-isoxazolyl)Phenol
- DA-22411
- SCHEMBL9409756
- GFMDXDJEIFOOOD-UHFFFAOYSA-N
- 4-(5-methylisoxazol-3-yl)phenol
- DTXSID60545048
- 104516-56-5
- 4-(5-Methyl-1,2-oxazol-3(2H)-ylidene)cyclohexa-2,5-dien-1-one
-
- Inchi: 1S/C10H9NO2/c1-7-6-10(11-13-7)8-2-4-9(12)5-3-8/h2-6,12H,1H3
- InChI Key: GFMDXDJEIFOOOD-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C2C=CC(=CC=2)O)=N1
Computed Properties
- Exact Mass: 175.06337
- Monoisotopic Mass: 175.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 46.3Ų
Experimental Properties
- PSA: 46.26
4-(5-methyl-1,2-oxazol-3-ylidene)cyclohexa-2,5-dien-1-one Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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